Cas no 51001-35-5 (1,4-Diphenyl-n-butane)

1,4-Diphenyl-n-butane structure
1,4-Diphenyl-n-butane structure
Product Name:1,4-Diphenyl-n-butane
CAS No:51001-35-5
MF:C16H18
MW:210.314124584198
CID:2185206
PubChem ID:66182
Update Time:2025-04-21

1,4-Diphenyl-n-butane Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diphenyl-n-butane
    • 1,1'-(1,4-Butanediyl)dibenzene
    • Butane, 1,4diphenyl (8CI)
    • Butane, 1,4diphenyl
    • AKOS015840673
    • Butane,4-diphenyl-
    • Butane, 1,4-diphenyl-
    • Benzene, 1,1'(1,4butanediyl)bis
    • NSC403943
    • Benzene, 1,1'-(1,4-butanediyl)bis- (9CI)
    • 1,4-Diphenylbutene
    • NSC 403943
    • H6U5WCN4QB
    • Benzene, 1,1'-(1,4-butanediyl)bis-
    • NSC-403943
    • G63102
    • Benzene,1'-(1,4-butanediyl)bis-
    • (4-Phenylbutyl)benzene
    • 621-468-8
    • 51001-35-5
    • 4-phenylbutylbenzene
    • BAA08356
    • DTXSID60148492
    • 1PB
    • MFCD00043575
    • 1083-56-3
    • 1,4-Diphenylbutane
    • (4-Phenylbutyl)benzene #
    • Benzene, 1,1'-(1,4-butanediyl)bis-(9CI)
    • DTXCID1070983
    • Butane, 1,4-diphenyl-(8CI)
    • Benzene, 1,1'(1,4butanediyl)bis (9CI)
    • UNII-H6U5WCN4QB
    • Inchi: 1S/C16H18/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2
    • InChI Key: GLJFYGFBITUZOE-UHFFFAOYSA-N
    • SMILES: C(CC1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.140850574Da
  • Monoisotopic Mass: 210.140850574Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų
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